Cas no 2418709-61-0 (5-(Azidomethyl)-3-formyl-2,4-dimethylphenyl sulfurofluoridate)

• Product Name: 5-(Azidomethyl)-3-formyl-2,4-dimethylphenyl sulfurofluoridate
• CAS No: 2418709-61-0
• MF: C₁₀H₁₀FN₃O₄S
• MW: 287.26750421524
• CID: 5678153
• PubChem ID: 165773752
• Update Time: 2025-06-14

5-(Azidomethyl)-3-formyl-2,4-dimethylphenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 2418709-61-0
• EN300-26630220
• 5-(azidomethyl)-3-formyl-2,4-dimethylphenyl sulfurofluoridate
• 5-(Azidomethyl)-3-formyl-2,4-dimethylphenyl sulfurofluoridate

• Inchi： 1S/C10H10FN3O4S/c1-6-8(4-13-14-12)3-10(18-19(11,16)17)7(2)9(6)5-15/h3,5H,4H2,1-2H3
• InChI Key： PQDFZAKFGLFFDY-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC(CN=[N+]=[N-])=C(C)C(C=O)=C1C)F

Computed Properties

• Exact Mass: 287.03760514g/mol
• Monoisotopic Mass: 287.03760514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.2Ų

Additional information on 5-(Azidomethyl)-3-formyl-2,4-dimethylphenyl sulfurofluoridate

Comprehensive Overview of 5-(Azidomethyl)-3-formyl-2,4-dimethylphenyl sulfurofluoridate (CAS No. 2418709-61-0)

The compound 5-(Azidomethyl)-3-formyl-2,4-dimethylphenyl sulfurofluoridate (CAS No. 2418709-61-0) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. With its unique molecular structure featuring an azidomethyl group and a sulfurofluoridate moiety, this compound serves as a versatile intermediate for the development of novel bioactive molecules. Researchers are particularly interested in its potential applications in click chemistry and bioconjugation, where its reactive functional groups enable efficient coupling with other molecules.

In recent years, the demand for 5-(Azidomethyl)-3-formyl-2,4-dimethylphenyl sulfurofluoridate has surged due to its role in the synthesis of small-molecule probes and drug candidates. The compound's formyl group allows for further derivatization, making it a valuable building block in medicinal chemistry. Additionally, its sulfurofluoridate group has been explored for its potential in creating sulfur-containing heterocycles, which are prevalent in many FDA-approved drugs. This dual functionality positions the compound as a critical tool for researchers aiming to design targeted therapies.

One of the most compelling aspects of CAS No. 2418709-61-0 is its compatibility with modern high-throughput screening (HTS) platforms. Laboratories focused on drug discovery often utilize this compound to generate diverse libraries of derivatives, accelerating the identification of lead compounds. Its stability under standard laboratory conditions further enhances its practicality, reducing the need for specialized handling protocols. As the pharmaceutical industry continues to prioritize precision medicine, the relevance of 5-(Azidomethyl)-3-formyl-2,4-dimethylphenyl sulfurofluoridate is expected to grow exponentially.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its ability to participate in covalent bond formation makes it an attractive candidate for modifying polymer surfaces or creating functionalized nanomaterials. Researchers investigating smart materials or bioactive coatings have reported promising results when incorporating this compound into their designs. The azidomethyl group, in particular, enables facile attachment to alkyne-functionalized surfaces via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry.

The synthesis of 5-(Azidomethyl)-3-formyl-2,4-dimethylphenyl sulfurofluoridate typically involves multi-step organic reactions, with careful attention paid to the introduction of the sulfurofluoridate group. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the compound's reactivity, storage recommendations often include protection from moisture and light to maintain its stability over extended periods.

As the scientific community delves deeper into personalized medicine and combinatorial chemistry, the importance of versatile intermediates like CAS No. 2418709-61-0 cannot be overstated. Its dual functionality aligns perfectly with the growing trend toward multifunctional scaffolds in drug design. Furthermore, its compatibility with green chemistry principles—such as minimizing waste and optimizing atom economy—makes it an environmentally conscious choice for synthetic chemists.

In conclusion, 5-(Azidomethyl)-3-formyl-2,4-dimethylphenyl sulfurofluoridate represents a cutting-edge solution for researchers navigating the complexities of modern chemical synthesis. Its broad applicability across pharmaceuticals, materials science, and biotechnology underscores its value as a foundational building block. With ongoing advancements in catalytic methods and molecular design, this compound is poised to remain at the forefront of innovation in the years to come.